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Introduction

These application notes provide detailed methodologies for the quantitative analysis of
Avibactam, a non-[3-lactam B-lactamase inhibitor. The compound identified by the internal code
FPI-1465 is chemically known as Avibactam. This document outlines validated analytical
methods crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control of
pharmaceutical formulations. The primary techniques covered are Reverse Phase High-
Performance Liquid Chromatography (RP-HPLC) and Liquid Chromatography with tandem
mass spectrometry (LC-MS/MS), which are widely employed for the determination of
Avibactam in biological matrices and pharmaceutical dosage forms.

Analytical Methods Overview

The quantification of Avibactam, often in combination with partner antibiotics such as
Ceftazidime, relies on robust and sensitive analytical techniques. The choice of method
typically depends on the sample matrix, the required sensitivity, and the available
instrumentation.

Key Analytical Techniques:

* Reverse Phase High-Performance Liquid Chromatography (RP-HPLC): A widely accessible
and reliable method for the simultaneous determination of Avibactam and Ceftazidime in bulk
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drug and pharmaceutical dosage forms. It is valued for its simplicity, accuracy, and precision.

o Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): The gold standard for
bioanalytical applications due to its high sensitivity and selectivity. This method is ideal for
quantifying low concentrations of Avibactam in complex biological matrices like plasma.

Quantitative Data Summary

The following tables summarize key quantitative parameters from validated analytical methods
for Avibactam.

Table 1. RP-HPLC Method Parameters for Simultaneous Quantification of Avibactam and

Ceftazidime
Parameter Avibactam Ceftazidime Reference
Linearity Range 1-5 pg/mL 100-500 pg/mL [1]
Retention Time (min) 3.7 2.05 [1]
Limit of Detection 3 99 0]
m . m

(LOD) pp pp
Limit of Quantification

10.1 ppm 10.03 ppm [1]
(LOQ)
Linear Regression

0.997 0.999 [1]

Coefficient (R?)

Table 2: LC-MS/MS Method Parameters for Quantification of Avibactam in Plasma
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Parameter Human Plasma Rat Plasma Reference

Calibration Curve

10-10,000 ng/mL 0.005-5.0 pg/mL [2][3]14]
Range
Accuracy Within 8% Within 9% [4]
Precision Within 9% Within 9% [4]
Weak anionic
Extraction Method exchange solid-phase  Not specified [2][3]

extraction

Experimental Protocols

Protocol 1: Simultaneous Quantification of Avibactam
and Ceftazidime by RP-HPLC

This protocol is adapted for the analysis of Avibactam and Ceftazidime in pharmaceutical
preparations.

1. Materials and Reagents:

» Avibactam and Ceftazidime reference standards
o Potassium dihydrogen orthophosphate

e Methanol (HPLC grade)

o Water (HPLC grade)

e Orthophosphoric acid

2. Chromatographic Conditions:

e Column: Inertsil ODS (5 pm, 4.6 x 150 mm)

* Mobile Phase: Potassium dihydrogen ortho phosphate buffer (pH 3.0) and Methanol (30:70

v/v)
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Flow Rate: 1.0 mL/min
Detection: PDA detector at 260 nm
Injection Volume: 20 pL
Column Temperature: Ambient
. Standard and Sample Preparation:

Buffer Preparation: Dissolve a suitable amount of potassium dihydrogen orthophosphate in
HPLC grade water and adjust the pH to 3.0 with orthophosphoric acid.

Standard Stock Solution: Accurately weigh and dissolve Avibactam and Ceftazidime
reference standards in the mobile phase to prepare a stock solution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to achieve concentrations within the linear range.

Sample Preparation: For pharmaceutical dosage forms, dissolve the formulation in the
mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 pum nylon
filter before injection.

. Analysis Workflow:
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RP-HPLC analysis workflow for Avibactam and Ceftazidime.
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Protocol 2: Quantification of Avibactam in Human
Plasma by LC-MS/MS

This protocol describes a sensitive method for the determination of Avibactam in a biological
matrix.

1. Materials and Reagents:

» Avibactam reference standard

« Internal Standard (IS) - a stable isotope-labeled Avibactam is recommended

e Human plasma (blank)

o Weak anionic exchange solid-phase extraction (SPE) cartridges

o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

e Formic acid

e Ammonium formate

2. LC-MS/MS Instrumentation and Conditions:

o LC System: A high-performance liquid chromatography system capable of gradient elution.
e Column: Amide column (e.g., HILIC)

» Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

» Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: A suitable gradient to ensure separation from endogenous plasma components.
e Flow Rate: 0.4 - 0.6 mL/min

e Mass Spectrometer: A triple quadrupole mass spectrometer.
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lonization Mode: Electrospray lonization (ESI), positive or negative mode to be optimized.

MRM Transitions: Specific precursor-to-product ion transitions for Avibactam and the IS must
be determined.

. Sample Preparation (Solid-Phase Extraction):

Conditioning: Condition the weak anionic exchange SPE cartridge with methanol followed by
water.

Equilibration: Equilibrate the cartridge with an appropriate buffer.

Loading: Load the plasma sample (pre-treated with IS).

Washing: Wash the cartridge with a weak organic solvent to remove interferences.

Elution: Elute Avibactam and the IS with an appropriate elution solvent (e.g., containing a
high percentage of organic solvent and an acid/base modifier).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen
and reconstitute in the initial mobile phase.

. Bioanalytical Workflow Diagram:
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LC-MS/MS bioanalytical workflow for Avibactam in plasma.
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Signaling Pathway and Mechanism of Action

Avibactam is a diazabicyclooctane non-B-lactam [3-lactamase inhibitor. It does not have intrinsic
antibacterial activity but functions by inhibiting a wide range of bacterial 3-lactamase enzymes.
These enzymes are a primary mechanism of resistance to -lactam antibiotics. By inactivating
B-lactamases, Avibactam restores the efficacy of co-administered B-lactam antibiotics, such as
Ceftazidime.
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Mechanism of action of Avibactam in combination with Ceftazidime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Avibactam (FPI-1465)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8531612#fpi-1465-analytical-methods-for-
quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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